Cas no 1805835-63-5 (7-Hydroxy-5-hydroxymethyl-1H-benzimidazole)

• Product Name: 7-Hydroxy-5-hydroxymethyl-1H-benzimidazole
• CAS No: 1805835-63-5
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 4825174
• Update Time: 2025-06-11

7-Hydroxy-5-hydroxymethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-5-hydroxymethyl-1H-benzimidazole

• Inchi： 1S/C8H8N2O2/c11-3-5-1-6-8(7(12)2-5)10-4-9-6/h1-2,4,11-12H,3H2,(H,9,10)
• InChI Key： VSTNIJREYKTHQU-UHFFFAOYSA-N
• SMILES： OC1=CC(CO)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 0.2
• Topological Polar Surface Area: 69.1

Additional information on 7-Hydroxy-5-hydroxymethyl-1H-benzimidazole

Introduction to 7-Hydroxy-5-hydroxymethyl-1H-benzimidazole (CAS No. 1805835-63-5)

7-Hydroxy-5-hydroxymethyl-1H-benzimidazole is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service (CAS) number 1805835-63-5, belongs to the benzimidazole class of molecules, which are well-known for their broad spectrum of biological functions. Benzimidazoles exhibit a wide range of pharmacological properties, including antiviral, antibacterial, antifungal, and anticancer effects, making them valuable scaffolds for drug discovery and development.

The molecular structure of 7-Hydroxy-5-hydroxymethyl-1H-benzimidazole consists of a benzene ring fused with a pyridazine ring, with hydroxyl and hydroxymethyl substituents at the 7th and 5th positions, respectively. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The presence of both hydroxyl and hydroxymethyl groups enhances its potential as a pharmacophore, enabling it to participate in hydrogen bonding and other non-covalent interactions with biological molecules.

In recent years, there has been growing interest in exploring the therapeutic potential of 7-Hydroxy-5-hydroxymethyl-1H-benzimidazole in various disease models. One of the most promising areas of research has been its application in oncology. Studies have demonstrated that benzimidazole derivatives can inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. Specifically, 7-Hydroxy-5-hydroxymethyl-1H-benzimidazole has shown promise in preclinical studies as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By modulating CDK activity, this compound may help to prevent uncontrolled cell division and proliferation, which are hallmark features of cancer.

Additionally, research has highlighted the potential of 7-Hydroxy-5-hydroxymethyl-1H-benzimidazole in combating inflammation and oxidative stress. Chronic inflammation is a contributing factor in many chronic diseases, including cardiovascular disease, diabetes, and autoimmune disorders. The anti-inflammatory properties of benzimidazoles are thought to be mediated by their ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Furthermore, 7-Hydroxy-5-hydroxymethyl-1H-benzimidazole has been shown to possess antioxidant activity, which may help to mitigate damage caused by reactive oxygen species (ROS). This dual action makes it a compelling candidate for therapeutic intervention in inflammatory conditions.

The pharmacokinetic profile of 7-Hydroxy-5-hydroxymethyl-1H-benzimidazole is also an important consideration in its development as a drug candidate. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability. These properties are favorable for drug development, as they allow for convenient administration routes and reduced susceptibility to rapid degradation by metabolic enzymes. However, further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) properties and to identify any potential pharmacokinetic interactions with other drugs.

In conclusion,7-Hydroxy-5-hydroxymethyl-1H-benzimidazole (CAS No. 1805835-63-5) represents a promising lead compound for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for developing novel therapeutic agents targeting cancer, inflammation, and oxidative stress-related diseases. As research continues to uncover new insights into its mechanisms of action and pharmacological properties,7-Hydroxy-5-hydroxymethyl-1H-benzimidazole holds great potential for contributing to advancements in modern medicine.